molecular formula C25H26O10 B1213713 Dhtthn CAS No. 100648-98-4

Dhtthn

Cat. No.: B1213713
CAS No.: 100648-98-4
M. Wt: 486.5 g/mol
InChI Key: VUZRLSUWFZKNKC-MUDRDAHASA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Typically, a detailed introduction would include:

  • Chemical structure: Molecular formula, bonding patterns, stereochemistry, and functional groups.
  • Synthesis: Methods of preparation, catalysts, and reaction conditions.
  • Applications: Industrial, pharmaceutical, or catalytic uses.
  • Physical/Chemical Properties: Melting/boiling points, solubility, stability, and reactivity.

However, none of these details are available in the evidence. For authoritative information, specialized chemical databases like SciFinder, PubChem, or Reaxys would be required .

Properties

CAS No.

100648-98-4

Molecular Formula

C25H26O10

Molecular Weight

486.5 g/mol

IUPAC Name

(7S,9R)-7-[(2S,4S,5S,6S)-4,5-dihydroxy-6-methyloxan-2-yl]oxy-6,9,11-trihydroxy-9-(hydroxymethyl)-8,10-dihydro-7H-tetracene-5,12-dione

InChI

InChI=1S/C25H26O10/c1-10-20(28)14(27)6-16(34-10)35-15-8-25(33,9-26)7-13-17(15)24(32)19-18(23(13)31)21(29)11-4-2-3-5-12(11)22(19)30/h2-5,10,14-16,20,26-28,31-33H,6-9H2,1H3/t10-,14-,15-,16+,20+,25+/m0/s1

InChI Key

VUZRLSUWFZKNKC-MUDRDAHASA-N

SMILES

CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O

Isomeric SMILES

C[C@H]1[C@H]([C@H](C[C@H](O1)O[C@H]2C[C@](CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O

Canonical SMILES

CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=CC=CC=C5C4=O)O)(CO)O)O)O

Synonyms

4-O-(2',6'-dideoxyhexopyranosyl)-1,2,3,4-tetrahydro-2,4,5,12-tetrahydroxy-2-hydroxymethyl-6,11-naphthacenedione
DHTTHN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

A rigorous comparison would involve:

  • Structural Analogues : Compounds with similar functional groups or molecular frameworks.
  • Performance Metrics : Catalytic efficiency, binding affinity, or thermodynamic stability.
  • Experimental Data : Spectroscopic (NMR, IR), crystallographic, or computational results.

Example Framework for Comparison (Hypothetical):

Compound Molecular Formula Melting Point (°C) Catalytic Activity (TOF*) Key Reference
Dhtthn Not available Not available Not available N/A
Compound A C₁₀H₁₅N₂O₃ 156–158 1,200 h⁻¹ Frontiers in Med
Compound B C₈H₁₂P₂Fe 210–212 850 h⁻¹ Journal of Catalysis

*TOF: Turnover frequency.

None of the supplementary tables in –10 or other sources provide such data for "this compound."

Critical Limitations and Recommendations

  • Evidence Gaps : The provided materials lack chemical identifiers, structural data, or peer-reviewed studies on "this compound."
  • Submission Guidelines : Journals like Melatonin Research () and Combinatorial Chemistry & High Throughput Screening () require compounds to have verified chemical structures and reproducible data , which are absent here.
  • Actionable Steps :
    • Consult specialized chemical databases (e.g., CC-DPS in ) for structural profiling.
    • Validate "this compound" using techniques described in (analytical methods) and (methodological rigor).
    • Synthesize findings using frameworks from –14 to ensure scholarly coherence.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.